Cas no 422-63-9 (2,2,3,3,3-pentafluoropropane-1,1-diol)
2,2,3,3,3-Pentafluoropropane-1,1-diol is a fluorinated diol characterized by its high stability and unique reactivity due to the presence of five fluorine atoms on the propane backbone. The electron-withdrawing effects of the fluorine substituents enhance the acidity of the hydroxyl groups, making it a valuable intermediate in organofluorine chemistry. Its structural features contribute to improved thermal and chemical resistance, suitable for applications in specialty polymers, coatings, and pharmaceutical synthesis. The compound’s fluorinated structure also imparts low surface energy properties, useful in hydrophobic material design. Careful handling is advised due to potential reactivity under strong acidic or basic conditions.
422-63-9 structure
Product Name:2,2,3,3,3-pentafluoropropane-1,1-diol
CAS No:422-63-9
MF:C3H3F5O2
MW:166.046738862991
MDL:MFCD00792902
CID:82287
PubChem ID:67913
Update Time:2025-10-12
2,2,3,3,3-pentafluoropropane-1,1-diol Chemical and Physical Properties
Names and Identifiers
-
- pentafluoropropionaldehyde hydrate
- Pentafluoropropionaldehyde hydrate, tech.
- 1H-Pentafluoropropane-1,1-diol
- 1H-Perfluoropropane-1,1-diol
- 2,2,3,3,3-pentafluoro-1,1-propanediol
- 2,2,3,3,3-pentafluoro-1-propanediol
- 2,2,3,3,3-Pentafluoropropanal acetal
- 2,2,3,3,3-pentafluoropropanal hydrate
- 2,2,3,3,3-pentafluoro-propane-1,1-diol
- 2,2,3,3,3-Pentafluor-propan-1,1-diol
- pentafluoropropioaldehyde hydrate
- PENTAFLUOROPROPIONALDEHYDE MONOHYDRATE
- perfluoropropionaldehyde hydrate
- 2,2,3,3,3-pentafluoropropane-1,1-diol
- 1,1-Propanediol, 2,2,3,3,3-pentafluoro-
- Brn 1748905
- Einecs 207-020-0
- 2,2,3,3,3-Pentafluoropropane-1,1,-diol, Pefluoropropanal hydrate, 2,2,3,3,3-Pentafluoropropanal hydrate, Pentafluoropropionaldehyde hydrate
- 1H-Pentafluoropropane-1,1-diol, Pefluoropropanal hydrate, 2,2,3,3,3-Pentafluoropropanal hydrate, Pentafluoropropionaldehyde hydrate
-
- MDL: MFCD00792902
- Inchi: 1S/C3H3F5O2/c4-2(5,1(9)10)3(6,7)8/h1,9-10H
- InChI Key: BQAOCAJBGDDVSL-UHFFFAOYSA-N
- SMILES: C(O)(O)C(F)(F)C(F)(F)F
- BRN: 1705233
Computed Properties
- Exact Mass: 166.00500
- Monoisotopic Mass: 166.00532
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Color/Form: Not available
- Density: 1.4723 (estimate)
- Melting Point: 50-54℃
- Boiling Point: 214.6 °C at 760 mmHg
- Flash Point: 83.6 °C
- Refractive Index: 1.3220
- PSA: 26.30000
- LogP: 1.31860
- Solubility: Not available
- pka: 10.20±0.41(Predicted)
2,2,3,3,3-pentafluoropropane-1,1-diol Customs Data
- HS CODE:2905590090
- Customs Data:
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2,2,3,3,3-pentafluoropropane-1,1-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC5355-1g |
2,2,3,3,3-Pentafluoropropane-1,1-diol |
422-63-9 | 1g |
£50.00 | 2023-09-02 | ||
| Apollo Scientific | PC5355-5g |
2,2,3,3,3-Pentafluoropropane-1,1-diol |
422-63-9 | 5g |
£168.00 | 2025-02-21 | ||
| Apollo Scientific | PC5355-25g |
2,2,3,3,3-Pentafluoropropane-1,1-diol |
422-63-9 | 25g |
£553.00 | 2025-02-21 | ||
| Chemenu | CM344690-5g |
Pentafluoropropionaldehyde hydrate |
422-63-9 | 95%+ | 5g |
$358 | 2023-02-02 | |
| Chemenu | CM344690-25g |
Pentafluoropropionaldehyde hydrate |
422-63-9 | 95%+ | 25g |
$786 | 2022-06-11 | |
| Chemenu | CM344690-1g |
Pentafluoropropionaldehyde hydrate |
422-63-9 | 95%+ | 1g |
$89 | 2023-02-02 | |
| eNovation Chemicals LLC | D769594-5g |
PENTAFLUOROPROPIONALDEHYDE HYDRATE |
422-63-9 | 90% | 5g |
$375 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P861129-5g |
Pentafluoropropionaldehyde hydrate |
422-63-9 | tech. 90% | 5g |
1,007.10 | 2021-05-17 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-265125-5 g |
1H-Pentafluoropropane-1,1-diol, |
422-63-9 | 5g |
¥850.00 | 2023-07-11 | ||
| Enamine | EN300-1704062-0.05g |
2,2,3,3,3-pentafluoropropane-1,1-diol |
422-63-9 | 93% | 0.05g |
$19.0 | 2023-09-20 |
2,2,3,3,3-pentafluoropropane-1,1-diol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
422-63-9 (2,2,3,3,3-pentafluoropropane-1,1-diol) Related Products
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- 375-02-0(Heptafluorobutyraldehyde)
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